Cas no 56361-22-9 (Naphthalene, 1-[(1E)-2-(phenylsulfonyl)ethenyl]-)
56361-22-9 structure
Product Name:Naphthalene, 1-[(1E)-2-(phenylsulfonyl)ethenyl]-
CAS No:56361-22-9
MF:C18H14O2S
MW:294.367563724518
CID:349094
PubChem ID:70222497
Update Time:2025-04-19
Naphthalene, 1-[(1E)-2-(phenylsulfonyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 1-[(1E)-2-(phenylsulfonyl)ethenyl]-
- 1-[2-(benzenesulfonyl)ethenyl]naphthalene
- DTXSID00741749
- 56361-22-9
- LNLWAVSTANMFIT-UHFFFAOYSA-N
- [2-(phenylsulfonyl)ethenyl]naphthalene
-
- Inchi: 1S/C18H14O2S/c19-21(20,17-10-2-1-3-11-17)14-13-16-9-6-8-15-7-4-5-12-18(15)16/h1-14H
- InChI Key: LNLWAVSTANMFIT-UHFFFAOYSA-N
- SMILES: S(C=CC1=CC=CC2C=CC=CC1=2)(C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 294.07152
- Monoisotopic Mass: 294.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.4
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
Naphthalene, 1-[(1E)-2-(phenylsulfonyl)ethenyl]- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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